Cas no 149107-92-6 ((3R,4S)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone)

• Product Name: (3R,4S)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone
• CAS No: 149107-92-6
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 65124
• PubChem ID: 15450026
• Update Time: 2025-04-18

(3R,4S)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-1-Benzoyl-3-((2-methoxypropan-2-yl)oxy)-4-phenylazetidin-2-one
• (3R-cis)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone
• (3R,4S)-1-benzoyl-3-(2-methoxypropan-2-yloxy)-4-phenylazetidin-2-one
• (3R,4S)-1-Benzoyl-3-(1-methoxy-1-methylethoxy)-4-phenyl-2-azetidinone
• (3R,4S)-3-(1-methoxy-1-methylethoxy)-4-phenyl-1-(phenylcarbonyl)azetidin-2-one
• DTXSID60572894
• SCHEMBL3079099
• 149107-92-6
• (3R,4S)-1-Benzoyl-3-[(2-methoxypropan-2-yl)oxy]-4-phenylazetidin-2-one

• Inchi： 1S/C20H21NO4/c1-20(2,24-3)25-17-16(14-10-6-4-7-11-14)21(19(17)23)18(22)15-12-8-5-9-13-15/h4-13,16-17H,1-3H3/t16-,17+/m0/s1
• InChI Key： SVGIEMHCAPRHEZ-DLBZAZTESA-N
• SMILES： O(C(C)(C)OC)[C@H]1C(N(C(C2C=CC=CC=2)=O)[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 339.14713
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.22
• Melting Point: 89-94 ºC
• Boiling Point: 459.6 °C at 760 mmHg
• Flash Point: 459.6 °C at 760 mmHg
• Refractive Index: 1.595
• PSA: 55.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams